Methyl 4'-(prop-2-enamido)-[1,1'-biphenyl]-4-carboxylate

• IUPAC Name: methyl 4-[4-(prop-2-enoylamino)phenyl]benzoate
• InChI: InChI=1S/C17H15NO3/c1-3-16(19)18-15-10-8-13(9-11-15)12-4-6-14(7-5-12)17(20)21-2/h3-11H,1H2,2H3,(H,18,19)
• InChI Key: KAXXOQUCELKVDF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)C=C
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• CAS No.: 2270918-83-5

Description

The compound “Methyl 3-(prop-2-enamido)propanoate” is similar in structure. It has a molecular weight of 157.17 and is stored at temperatures below -10°C.

Molecular Structure Analysis

“Methyl 3-(prop-2-enamido)propanoate” has the Inchi Code 1S/C7H11NO3/c1-3-6(9)8-5-4-7(10)11-2/h3H,1,4-5H2,2H3,(H,8,9). Another compound, “[4-(prop-2-enamido)phenyl]boronic acid”, has the Inchi Code 1S/C9H10BNO3/c1-2-9(12)11-8-5-3-7(4-6-8)10(13)14/h2-6,13-14H,1H2,(H,11,12).

Physical And Chemical Properties Analysis

“Methyl 3-(prop-2-enamido)propanoate” is a powder with a molecular weight of 157.17. It’s stored at temperatures below -10°C. The compound “[4-(prop-2-enamido)phenyl]boronic acid” has a molecular weight of 190.99.

Scientific Research Applications

Hydrogen Bonding and Molecular Structure Analysis

Research on the crystal structures of three anticonvulsant enaminones, including similar compounds, highlights the importance of studying hydrogen bonding and molecular conformations. These studies offer insights into the molecular interactions and structural configurations critical for the biological activity of compounds, aiding in the design of new therapeutic agents (Kubicki, Bassyouni, & Codding, 2000).

Catalytic Processes and Synthesis

The research on aminocarbonylation of iodobenzene and iodoalkenes using amino acid methyl esters, catalyzed by palladium, showcases the application of related compounds in facilitating catalytic processes for the synthesis of complex molecules. Such studies are pivotal for developing efficient and scalable synthetic routes in organic chemistry (Müller et al., 2005).

Novel Compound Synthesis

Research on the synthesis of 2-phenyl-4,5-substituted oxazoles through copper-catalyzed intramolecular cyclization of functionalized enamides exemplifies the use of related compounds in generating new chemical entities. These methodologies enable the construction of heterocyclic compounds with potential therapeutic applications (Vijay Kumar et al., 2012).

Safety and Hazards

“Methyl 3-(prop-2-enamido)propanoate” has several hazard statements including H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary target of Methyl 4’-(prop-2-enamido)-[1,1’-biphenyl]-4-carboxylate is pantothenate synthetase , a crucial enzyme for the synthesis of coenzyme A and acyl carrier protein in Mycobacterium tuberculosis and Staphylococcus aureus . This enzyme is indispensable for the growth and survival of these bacteria .

Mode of Action

Methyl 4’-(prop-2-enamido)-[1,1’-biphenyl]-4-carboxylate interacts with its target, pantothenate synthetase, by inhibiting its function . The compound’s small difference in energy between HOMO and LUMO may help to activate the drug in the protein environment quickly .

Biochemical Pathways

The inhibition of pantothenate synthetase by Methyl 4’-(prop-2-enamido)-[1,1’-biphenyl]-4-carboxylate affects the synthesis of coenzyme A and acyl carrier protein, which are essential for the survival of Mycobacterium tuberculosis and Staphylococcus aureus .

Pharmacokinetics

The compound follows lipinski’s rule of five protocols, which is used to predict drug likeness and admet filtration is also used to value toxicity .

Result of Action

The result of the action of Methyl 4’-(prop-2-enamido)-[1,1’-biphenyl]-4-carboxylate is the inhibition of the growth and survival of Mycobacterium tuberculosis and Staphylococcus aureus by inhibiting the function of pantothenate synthetase .

Action Environment

The compound’s small difference in energy between homo and lumo may help to activate the drug in the protein environment quickly .